Cas no 62210-26-8 (Methyl 4-isothiocyanatobutanoate)

• Product Name: Methyl 4-isothiocyanatobutanoate
• CAS No: 62210-26-8
• MF: C₆H₉NO₂S
• MW: 159.206160306931
• MDL: MFCD00060423
• CID: 1086353
• PubChem ID: 4962363
• Update Time: 2025-04-20

Methyl 4-isothiocyanatobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-isothiocyanatobutanoate
• methyl 4-isothiocyanatobutanoate(SALTDATA: FREE)
• 4-Isothiocyanato-buttersaeure-methylester
• 4-isothiocyanato-butyric acid methyl ester
• AC1NLQIT
• AC1Q443H
• AG-G-28217
• Ambcb4014136
• CTK5B4763
• 62210-26-8
• EN300-13314
• AKOS009031282
• methyl 4-isothiocyanatobutyrate
• BS-38345
• METHYL4-ISOTHIOCYANATOBUTANOATE
• MFCD00060423
• DTXSID40407074
• SCHEMBL13664664

• MDL： MFCD00060423
• Inchi： 1S/C6H9NO2S/c1-9-6(8)3-2-4-7-5-10/h2-4H2,1H3
• InChI Key： RIAAMQLODIETQE-UHFFFAOYSA-N
• SMILES： COC(CCCN=C=S)=O

Computed Properties

• Exact Mass: 159.03547
• Monoisotopic Mass: 159.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• PSA: 38.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives